Cas no 170621-88-2 (3,6-dimethoxy-2-Pyridinemethanol)
170621-88-2 structure
Product Name:3,6-dimethoxy-2-Pyridinemethanol
CAS No:170621-88-2
MF:C8H11NO3
MW:169.177842378616
CID:1107539
PubChem ID:22923727
Update Time:2025-04-20
3,6-dimethoxy-2-Pyridinemethanol Chemical and Physical Properties
Names and Identifiers
-
- 3,6-dimethoxy-2-Pyridinemethanol
- 170621-88-2
- SCHEMBL8785416
- DB-410483
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- Inchi: 1S/C8H11NO3/c1-11-7-3-4-8(12-2)9-6(7)5-10/h3-4,10H,5H2,1-2H3
- InChI Key: NKNVNLGHWUHATF-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(N=C1CO)OC
Computed Properties
- Exact Mass: 169.074
- Monoisotopic Mass: 169.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.6A^2
- XLogP3: 0.3
3,6-dimethoxy-2-Pyridinemethanol Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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